Cas no 2680813-87-8 (2-6-(2,2,2-trifluoroacetyl)-6-azaspiro3.4octan-7-ylacetic acid)

• Product Name: 2-6-(2,2,2-trifluoroacetyl)-6-azaspiro3.4octan-7-ylacetic acid
• CAS No: 2680813-87-8
• MF: C₁₁H₁₄F₃NO₃
• MW: 265.228973865509
• CID: 5649715
• PubChem ID: 165907250
• Update Time: 2025-06-03

2-6-(2,2,2-trifluoroacetyl)-6-azaspiro3.4octan-7-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2680813-87-8
• EN300-28281967
• 2-[6-(2,2,2-trifluoroacetyl)-6-azaspiro[3.4]octan-7-yl]acetic acid
• 2-6-(2,2,2-trifluoroacetyl)-6-azaspiro3.4octan-7-ylacetic acid

• Inchi： 1S/C11H14F3NO3/c12-11(13,14)9(18)15-6-10(2-1-3-10)5-7(15)4-8(16)17/h7H,1-6H2,(H,16,17)
• InChI Key： LYBGQPHSCVSMFF-UHFFFAOYSA-N
• SMILES： FC(C(N1C(CC(=O)O)CC2(C1)CCC2)=O)(F)F

Computed Properties

• Exact Mass: 265.09257779g/mol
• Monoisotopic Mass: 265.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-6-(2,2,2-trifluoroacetyl)-6-azaspiro3.4octan-7-ylacetic acid

Comprehensive Overview of 2-6-(2,2,2-trifluoroacetyl)-6-azaspiro3.4octan-7-ylacetic acid (CAS No. 2680813-87-8)

In the realm of synthetic organic chemistry, 2-6-(2,2,2-trifluoroacetyl)-6-azaspiro3.4octan-7-ylacetic acid (CAS No. 2680813-87-8) has emerged as a compound of significant interest due to its unique structural features and potential applications. This spirocyclic compound incorporates a trifluoroacetyl group, which enhances its reactivity and makes it a valuable intermediate in pharmaceutical and agrochemical research. The presence of the azaspiro scaffold further contributes to its versatility, enabling its use in the development of novel bioactive molecules.

The compound's CAS No. 2680813-87-8 is often searched in academic and industrial databases, reflecting its growing relevance. Researchers are particularly intrigued by its potential role in drug discovery, especially in targeting enzymes and receptors associated with metabolic disorders. The trifluoroacetyl moiety is known for its electron-withdrawing properties, which can influence the compound's binding affinity and metabolic stability, making it a hotspot for medicinal chemistry optimizations.

Recent trends in AI-driven drug design have highlighted the importance of compounds like 2-6-(2,2,2-trifluoroacetyl)-6-azaspiro3.4octan-7-ylacetic acid. Machine learning models are increasingly used to predict its interactions with biological targets, reducing the time and cost associated with traditional screening methods. This aligns with the broader industry shift toward computational chemistry and high-throughput screening, where such compounds are prioritized for their structural novelty.

From a synthetic perspective, the preparation of CAS No. 2680813-87-8 involves multi-step organic transformations, often requiring precise control over reaction conditions to achieve high yields. The azaspiro3.4octane core is typically constructed via cyclization reactions, followed by the introduction of the acetic acid side chain. These synthetic challenges have spurred innovations in catalytic methods and green chemistry, as researchers seek more sustainable routes to access this scaffold.

In the context of patent literature, 2-6-(2,2,2-trifluoroacetyl)-6-azaspiro3.4octan-7-ylacetic acid has been cited in several applications related to central nervous system (CNS) therapeutics and anti-inflammatory agents. Its ability to modulate specific biological pathways has made it a candidate for further investigation in preclinical studies. This has led to a surge in searches for its structure-activity relationships (SAR), as scientists aim to refine its pharmacological profile.

Another area of interest is the compound's potential in agricultural chemistry. The trifluoroacetyl group can impart herbicidal or fungicidal activity, depending on the derivative's design. As the agrochemical industry faces pressure to develop eco-friendly pesticides, compounds like CAS No. 2680813-87-8 are being evaluated for their efficacy and environmental impact.

For those exploring custom synthesis or scale-up processes, the compound's purity and stability are critical considerations. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize 2-6-(2,2,2-trifluoroacetyl)-6-azaspiro3.4octan-7-ylacetic acid, ensuring compliance with regulatory standards. This attention to detail is essential for its adoption in GMP manufacturing environments.

In summary, 2-6-(2,2,2-trifluoroacetyl)-6-azaspiro3.4octan-7-ylacetic acid (CAS No. 2680813-87-8) represents a fascinating intersection of structural complexity and functional versatility. Its applications span from pharmaceuticals to agrochemicals, driven by ongoing advancements in synthetic and computational chemistry. As research continues to uncover its full potential, this compound is poised to remain a focal point in the quest for innovative solutions to global health and agricultural challenges.